Cas no 68978-05-2 ((6e,10e)-3a,6,10-trimethyl-3-propan-2-yl-3,4,5,8,9,12-hexahydro-2h-cyclopenta[11]annulen-9-ol)

• Product name: (6e,10e)-3a,6,10-trimethyl-3-propan-2-yl-3,4,5,8,9,12-hexahydro-2h-cyclopenta[11]annulen-9-ol
• CAS No: 68978-05-2
• MF: C₂₀H₃₂O
• MW: 288.46748
• CID: 972806
• PubChem ID: 5384072

(6e,10e)-3a,6,10-trimethyl-3-propan-2-yl-3,4,5,8,9,12-hexahydro-2h-cyclopenta[11]annulen-9-ol Chemical and Physical Properties

Names and Identifiers

• (6e,10e)-3a,6,10-trimethyl-3-propan-2-yl-3,4,5,8,9,12-hexahydro-2h-cyclopenta[11]annulen-9-ol
• 68978-05-2
• NSC305232
• DITERPENE B11 (COLL)
• NSC-305232
• DTXSID90419480

• Inchi： InChI=1S/C20H32O/c1-14(2)18-10-9-17-8-7-16(4)19(21)11-6-15(3)12-13-20(17,18)5/h6-7,9,14,18-19,21H,8,10-13H2,1-5H3
• InChI Key： XMRZBYLPBMUDBV-UHFFFAOYSA-N
• SMILES： CC(C)C1CC=C2C\C=C(C)\C(O)C\C=C(C)/CCC12C |c:8,t:5,14|

Computed Properties

• Exact Mass: 288.24546
• Monoisotopic Mass: 288.245315640g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23